Cas no 34330-88-6 ( )

  structure
  structure
Product Name: 
CAS No:34330-88-6
MF:C17H20N8O4
MW:400.39190196991
CID:918996
PubChem ID:225239
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 8-[3-(1,3-dimethyl-2,6-dioxo-7H-purin-8-yl)propyl]-1,3-dimethyl-7H-purine-2,6-dione
    • 1,3-Bis(8-theophylline)propane
    • 34330-88-6
    • CHEMBL4440840
    • 1,3-bis(theophyllin-8-yl)propane
    • NSC-14406
    • 8,8'-propane-1,3-diylbis(1,3-dimethyl-3,7-dihydro-1h-purine-2,6-dione)
    • DTXSID80279878
    • Theophylline (8CI),8'-trimethylenedi-
    • 8,3-dimethylpurine-2,6(1H,3H)-dione
    • 1H-Purine-2, 8,8'-(1,3-propanediyl)bis(3,7-dihydro-1,3-dimethyl-
    • NSC14406
    •  
    • Inchi: 1S/C17H20N8O4/c1-22-12-10(14(26)24(3)16(22)28)18-8(20-12)6-5-7-9-19-11-13(21-9)23(2)17(29)25(4)15(11)27/h5-7H2,1-4H3,(H,18,20)(H,19,21)
    • InChI Key: UHILXWREAWPVNW-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=C(CCCC3=NC4=C(C(N(C)C(N4C)=O)=O)N3)N2)N(C)C(N1C)=O

Computed Properties

  • Exact Mass: 400.161
  • Monoisotopic Mass: 400.161
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 687
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • Density: 1.502
  • Boiling Point: 800.4°C at 760 mmHg
  • Flash Point: 437.8°C
  • Refractive Index: 1.663
  • PSA: 138.6
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